Cas no 500712-45-8 (Furo[2,3-d]pyrimidine, 4-chloro-5,6-bis(4-methoxyphenyl)-)

• Product Name: Furo[2,3-d]pyrimidine, 4-chloro-5,6-bis(4-methoxyphenyl)-
• CAS No: 500712-45-8
• MF: C₂₀H₁₅ClN₂O₃
• MW: 366.7977039814
• CID: 1550181
• PubChem ID: 86211205
• Update Time: 2025-04-21

Furo[2,3-d]pyrimidine, 4-chloro-5,6-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-d]pyrimidine, 4-chloro-5,6-bis(4-methoxyphenyl)-
• 4-Chloro-5,6-bis(4-methoxyphenyl)furo[2,3-d]pyrimidine
• SCHEMBL1786166
• OCPYCSFTSXTKEX-UHFFFAOYSA-N
• 500712-45-8
• DB-153870

• Inchi： 1S/C20H15ClN2O3/c1-24-14-7-3-12(4-8-14)16-17-19(21)22-11-23-20(17)26-18(16)13-5-9-15(25-2)10-6-13/h3-11H,1-2H3
• InChI Key： OCPYCSFTSXTKEX-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)OC(C1C=CC(=CC=1)OC)=C2C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 366.07725
• Monoisotopic Mass: 366.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.38